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Compound of Interest

Compound Name: Urea stibamine
CAS No.: 1340-35-8
Cat. No.: B073422
Get Quote
. J

For Immediate Use by Laboratory Personnel

This document provides essential safety and logistical information for researchers, scientists,
and drug development professionals handling Urea stibamine. Due to its nature as an
organoantimonial compound, stringent safety protocols must be followed to mitigate potential
hazards. This guide outlines the necessary personal protective equipment (PPE), step-by-step
operational procedures, and disposal plans to ensure a safe laboratory environment.

Personal Protective Equipment (PPE) and Exposure
Limits

Given that Urea stibamine is an antimony-containing compound, all handling procedures must
be conducted with appropriate personal protective equipment to prevent exposure. Antimony

and its compounds can cause irritation to the skin and mucous membranes and may lead to
systemic poisoning.

Recommended Personal Protective Equipment:
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PPE Category

Specification

Rationale

Respiratory Protection

NIOSH/MSHA or European
Standard EN 149 approved
respirator with a particulate
filter (N95 or P1).[1]

To prevent inhalation of

airborne dust particles.

Eye and Face Protection

Chemical safety goggles and a
face shield.[2]

To protect against splashes

and airborne particles.

Hand Protection

Nitrile or neoprene rubber

gloves.[2]

To prevent skin contact. Latex,
leather, and fabric gloves are

not suitable.

Body Protection

A fully-buttoned lab coat or a
liquid-tight spray overall with

elastic cuffs.[2]

To protect skin from

contamination.

Footwear

Closed-toe shoes. For larger
quantities, neoprene or nitrile
rubber boots are

recommended.[2]

To protect feet from spills.

Occupational Exposure Limits for Antimony:

Organization

Exposure Limit (8-hour time-weighted

average)
OSHA 0.5 mg/m3[2]
NIOSH 0.5 mg/m3[2]

Operational Plan for Handling Urea Stibamine

A designated area within the laboratory should be established for the handling of Urea

stibamine. This area must be equipped with a certified chemical fume hood or other

appropriate local exhaust ventilation.

Step-by-Step Handling Procedure:
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e Preparation:

o

Ensure the designated handling area is clean and uncluttered.

[¢]

Verify that the chemical fume hood is functioning correctly.

[¢]

Assemble all necessary equipment and reagents before bringing Urea stibamine into the
handling area.

o

Don all required PPE as specified in the table above.
» Weighing and Aliquoting:

o Conduct all weighing and aliquoting of solid Urea stibamine within the chemical fume
hood to minimize the generation of airborne dust.

o Use appropriate tools to handle the compound, avoiding direct contact.
e Solution Preparation:

o If preparing a solution, slowly add the solid Urea stibamine to the solvent to prevent
splashing.

o Keep the container covered as much as possible during dissolution.
e Post-Handling:

o Thoroughly decontaminate all surfaces and equipment after use.

o Carefully remove PPE, avoiding contamination of skin and clothing.

o Wash hands thoroughly with soap and water after removing gloves.

Emergency Procedures

In Case of Exposure:

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
lifting the upper and lower eyelids occasionally. Seek immediate medical attention.[3]
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o Skin Contact: Remove contaminated clothing and wash the affected area with soap and
water. Seek medical attention if irritation persists.[3]

 Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
immediate medical attention.

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

In Case of a Spill:
e Evacuate the immediate area.
o Wear appropriate PPE, including respiratory protection.

o For small spills, carefully sweep up the solid material and place it in a sealed, labeled
container for hazardous waste disposal.[1]

o For larger spills, use a HEPA-filtered vacuum for cleanup.[3]
e Avoid creating dust.
o Decontaminate the spill area with an appropriate cleaning agent.

Disposal Plan

All waste containing Urea stibamine, including contaminated PPE and cleaning materials,
must be treated as hazardous waste.

Waste Segregation and Disposal:

e Solid Waste: Collect all solid Urea stibamine waste, including contaminated gloves, wipes,
and plasticware, in a clearly labeled, sealed, and compatible hazardous waste container.

» Liquid Waste: Collect all liquid waste containing Urea stibamine in a labeled, leak-proof
container.
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¢ Disposal: All hazardous waste must be disposed of through the institution's environmental
health and safety office, following all local, state, and federal regulations. Do not dispose of
Urea stibamine down the drain.[1]

Visual Workflow for Handling and Disposal

Preparation Handling (in Fume Hood) Post-Handling & Cleanup

Assemble PPE & Equipment }—> Verify Fume Hood }»H-{ Weigh & Aliquot }—> Prepare Solution }»H-{ Decontaminate Surfaces Remove PPE }—> Wash Hands

‘Waste Disposal

Segregate Waste Dispose as Hazardous Waste

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Urea stibamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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